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Experimental Protocols for Evaluation

The data in the table is derived from established clinical and laboratory methods to confirm hypersensitivity

and cross-reactivity.

e Skin Testing (ST): This is the primary method for identifying IgE-mediated (immediate)
hypersensitivity. It involves skin prick tests followed by intradermal testing using major (e.g.,
penicilloyl-polylysine/Pre-Pen) and minor determinant mixtures of penicillin. A positive result is a
wheal 23 mm with erythema at the test site after 15 minutes [1] [2]. This protocol reliably identifies
persons at high risk for IgE-mediated reactions [1].

¢ Oral Provocation Challenge (OPC): Following a negative skin test, a graded-dose challenge is
performed. The patient receives progressively increasing doses of the drug (e.g., starting with 1/100
or 1/10 of a full dose) at 30-60 minute intervals under observation, culminating in a full dose. If no
reaction occurs, the allergy can be ruled out ("delabeled") [3] [2]. This approach has a high negative
predictive value [1].

¢ Drug Desensitization: For patients with a confirmed IgE-mediated allergy who require a specific
beta-lactam antibiotic (e.g., penicillin for neurosyphilis), a rapid drug desensitization protocol is
used. This involves administering the drug in gradually increasing doses every 15-30 minutes via
subcutaneous, intravenous, or oral routes until a full therapeutic dose is tolerated. This induces a
temporary state of tolerance [2].

The following diagram illustrates the decision pathway for evaluating a reported penicillin allergy,

integrating these key experimental protocols.
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In clinical practice, particularly in surgical prophylaxis, structured risk assessment guides antibiotic choice

without requiring prior testing for all patients [3].

Risk . N Recommended Action
Reported Index Reaction to Penicillin . .

Category Regarding Cephalexin

Low Risk Side effects (e.g., Gl upset, headache), non- Administer Cephalexin [3].
urticarial rash, unknown/remote childhood
reaction.

Moderate Urticaria, angioedema, swelling, difficulty Refer for allergy testing if elective.

Risk breathing (anaphylaxis) within past 5-10 years. If not tested, use an alternative

(e.g., clindamycin) [3].

High/Severe Severe cutaneous adverse reactions (SCARS) Avoid all beta-lactams. Use
Risk like Stevens-Johnson Syndrome (SJS), Toxic alternatives (e.g., clindamycin,
Epidermal Necrolysis (TEN), or organ injury. vancomycin) [3] [1].
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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